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Compound of Interest |

Compound Name: Quinoline-5-sulfonyl chloride
CAS No.: 102878-84-2
Cat. No.: B030730

Executive Summary

5-Quinolinesulfonyl chloride (5-QSC) is a critical heterocyclic building block used primarily in
the synthesis of sulfonamide-based pharmaceuticals, including COMT inhibitors (for
Parkinson’s disease) and antimicrobial agents.

Critical Distinction: Unlike its regioisomer 8-quinolinesulfonyl chloride, which is widely used as a
fluorescent derivatizing agent for amines, 5-QSC is predominantly utilized as a pharmacophore
scaffold. While it possesses intrinsic fluorescence characteristic of the quinoline core, its
primary utility lies in its electrophilic reactivity for introducing the quinoline moiety into bioactive
molecules.[1]

Chemical Identity & Structural Analysis[2][3][4]
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Attribute Detail

IUPAC Name Quinoline-5-sulfonyl chloride
CAS Registry Number 102878-84-2

Molecular Formula CoHsCINO2S

Molecular Weight 227.67 g/mol

SMILES CIS(=0)(=0)clcccc2cecencl?2

Electrophilic sulfonyl chloride group at the C5
Structural Feature " L
position of the quinoline ring.[2][3]

Structural Visualization

The following diagram illustrates the core structure and the numbering system to distinguish it
from the 8-isomer.
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Figure 1: Structural decomposition of 5-QSC highlighting the reactive center.

Physical Characteristics Profile

The following data aggregates experimental values and high-confidence predictive models.

Table 1: Physicochemical Properties
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Property Value | Range Source/Note
Physical State Solid (Crystalline Powder) Standard conditions
) ) Oxidizes/darkens upon air
Appearance Pale Beige to Off-White
exposure
Melting Point 91-95°C Experimental [1][2]
N ) ] Decomposes before boiling at
Boiling Point ~356 °C (Predicted)
atm pressure
Density ~1.48 g/lcm3 Predicted
N Soluble in DCM, CHCIs, THF, Reacts with protic solvents
Solubility
DMSO (MeOH, H20)
o ) Hydrolyzes to sulfonic acid in
Hygroscopicity High

moist air

Solubility & Solvent Compatibility[1][5]

o Recommended Solvents: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF),
Acetonitrile (MeCN).[1]

e Incompatible Solvents: Water, Alcohols (Methanol, Ethanol), Primary/Secondary Amines
(unless intended as reactants).[1]

 Stability Note: Solutions in DMSO should be used immediately as sulfonyl chlorides can
slowly decompose in polar aprotic solvents over time.[1]

Synthesis & Reactivity Workflows
Synthesis Pathway

Direct chlorosulfonation of quinoline often yields a mixture favoring the 8-isomer. High-purity 5-
QSC is best synthesized via diazotization of 5-aminoquinoline (Sandmeyer-type reaction).
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Figure 2: Synthesis of 5-QSC via the Meerwein reaction pathway.

Reactivity: Sulfonamide Formation

The primary application of 5-QSC is the formation of sulfonamides.[4][5] This reaction is

sensitive to moisture.[1][6]

Mechanism: Nucleophilic attack of the amine nitrogen on the sulfur atom, followed by the

elimination of chloride.[1]
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Protocol 1: General Sulfonylation Procedure

e Reagents: 5-QSC (1.0 equiv), Amine (1.0-1.2 equiv), Triethylamine (TEA) or DIPEA (2.0
equiv).

e Solvent: Anhydrous DCM or THFE.[1]
o Conditions: 0°C to Room Temperature (RT), Inert Atmosphere (N2/Ar).[1]
Step-by-Step Workflow:

e Preparation: Dissolve the amine and base (TEA) in anhydrous DCM under nitrogen. Cool to
0°C.[1]

o Addition: Dissolve 5-QSC in a minimum volume of DCM and add dropwise to the amine
solution. Note: Exothermic reaction.

e Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor via TLC (often 50%
EtOAc/Hexane) or LC-MS.

e Quench: Add saturated NaHCOs solution.
o Workup: Extract with DCM (3x). Wash organic layer with Brine.[1] Dry over Na2SOa.[1][7]
« Purification: Flash column chromatography.

Quality Control & Stability Assessment
Purity Assessment (Hydrolysis Method)

Since 5-QSC is unstable on many LC-MS columns (due to hydrolysis in aqueous mobile
phases), a derivatization check is the most robust purity assay.

Self-Validating Protocol:
o Take a small aliquot (~10 mg) of 5-QSC.

e React immediately with excess morpholine or benzylamine in DCM.[1]
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e Analyze the resulting stable sulfonamide via HPLC/LC-MS.

« Interpretation: The ratio of Sulfonamide (Active) to Sulfonic Acid (Hydrolyzed impurity)
represents the effective purity of the reagent.[1]

Storage & Handling[1]

o Moisture Sensitivity:CRITICAL. The chloride leaving group is highly susceptible to hydrolysis,
forming 5-quinolinesulfonic acid (MP > 300°C, insoluble in DCM).

o Storage: Store at 2—8°C (or -20°C for long term) under an inert atmosphere
(Argon/Nitrogen). Desiccator storage is mandatory.[1]

 Visual Indicator: If the pale beige solid turns green or develops a sharp acidic odor (HCI gas),
significant decomposition has occurred.[1]

Spectroscopic Signature

o UV-Vis: Absorption maxima typically around 230 nm and 310 nm (characteristic of the
quinoline core).

o Fluorescence: While 5-sulfonamides are fluorescent, they are generally less intense than 8-
sulfonamides (Dansyl derivatives). The fluorescence is often pH-dependent due to the
protonation of the quinoline nitrogen (pKa ~ 4-5).

« 1H NMR (CDCls, 400 MHz):
o Expect aromatic signals in the range of 7.5 — 9.2 ppm.

o The proton at C2 (adjacent to Nitrogen) is typically the most deshielded doublet (~9.0-9.2
ppm).[1]

o The proton at C6 (ortho to sulfonyl) will show significant downfield shifting due to the
electron-withdrawing -SO2Cl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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